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Compound of Interest

Compound Name: C18G

Cat. No.: B12373291

Introduction

C18G is an 18-amino acid cationic antimicrobial peptide (AMP) derived from platelet factor IV,
exhibiting broad-spectrum activity against various bacteria.[1][2] Its mechanism of action
involves permeabilizing bacterial membranes and interacting with two-component signaling
systems.[1][3] Accurate gquantification of C18G in biological matrices such as plasma, serum,
and tissue homogenates is critical for preclinical and clinical research, including
pharmacokinetic (PK), pharmacodynamic (PD), and toxicology studies. This document provides
detailed protocols for the quantification of C18G using two common bioanalytical platforms:
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked
Immunosorbent Assay (ELISA).

Method 1: Quantification by LC-MS/MS

LC-MS/MS is the gold standard for peptide quantification, offering high selectivity, sensitivity,
and a wide dynamic range.[4][5] This method separates the target peptide from complex
biological matrix components via liquid chromatography before detection and quantification by
a triple quadrupole mass spectrometer.

Experimental Workflow for LC-MS/MS

A typical workflow for peptide quantification using LC-MS/MS involves several key stages from
sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12373291?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017431/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017431/
https://www.researchgate.net/figure/Peptide-and-amino-acid-structures-A-The-C18G-sequence-is-depicted-in-a-helical-wheel_fig1_322935080
https://pubmed.ncbi.nlm.nih.gov/29401708/
https://pubmed.ncbi.nlm.nih.gov/29401708/
https://pubs.rsc.org/en/content/articlehtml/2016/ja/c6ja00132g
https://pubs.rsc.org/en/content/articlehtml/2016/ja/c6ja00132g
https://pubs.rsc.org/en/content/articlehtml/2016/ja/c6ja00132g
https://www.chromatographyonline.com/view/strategic-approach-quantification-therapeutic-peptides-biological-fluids
https://www.benchchem.com/product/b12373291#quantification-of-c18g-peptide-in-biological-samples
https://www.benchchem.com/product/b12373291#quantification-of-c18g-peptide-in-biological-samples
https://www.benchchem.com/product/b12373291#quantification-of-c18g-peptide-in-biological-samples
https://www.benchchem.com/product/b12373291#quantification-of-c18g-peptide-in-biological-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12373291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

